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Compound of Interest

Compound Name: Bis-5,5-nortrachelogenin

Cat. No.: B1631367 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Bis-5,5-nortrachelogenin is a lignan compound that has demonstrated potential as an anti-

inflammatory agent. These application notes provide a summary of its effects on

lipopolysaccharide (LPS)-stimulated macrophages, which are key players in the inflammatory

response. The protocols outlined below offer detailed methodologies to investigate the

mechanisms of action of Bis-5,5-nortrachelogenin, focusing on its impact on critical

inflammatory signaling pathways.

Data Presentation
The following tables summarize the quantitative data on the effects of Bis-5,5-
nortrachelogenin and the related compound nortrachelogenin on LPS-stimulated

macrophages.

Table 1: Inhibitory Effects of Bis-5,5-nortrachelogenin on Nitric Oxide Production
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Compound Cell Line Stimulation Parameter IC50 Value Reference

Bis-5,5-

nortracheloge

nin

RAW 264.7
LPS and IFN-

γ

Nitric Oxide

(NO)

Production

48.6 µM [1]

Table 2: Anti-inflammatory Effects of Nortrachelogenin in LPS-Stimulated J774 Macrophages

Parameter
Effect of
Nortrachelogenin

Mechanism Reference

iNOS Protein

Expression
Inhibition

Enhanced

proteasome-

dependent

degradation

[2][3]

iNOS mRNA Levels No effect
Post-transcriptional

regulation
[3]

Nitric Oxide (NO)

Production
Inhibition

Reduced iNOS protein

levels
[2]

mPGES-1 Protein

Expression
Inhibition Not specified [2]

Prostaglandin E2

(PGE2) Production
Inhibition

Reduced mPGES-1

expression
[2]

Interleukin-6 (IL-6)

Production
Inhibition Not specified [2]

Monocyte

Chemoattractant

Protein-1 (MCP-1)

Production

Inhibition Not specified [2]

Cyclooxygenase-2

(COX-2) Protein

Levels

No effect Not applicable [3]
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Signaling Pathways
Lipopolysaccharide (LPS) stimulation of macrophages activates several key inflammatory

signaling pathways. Bis-5,5-nortrachelogenin is hypothesized to exert its anti-inflammatory

effects by modulating these pathways.

LPS-Induced Inflammatory Signaling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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